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Compound of Interest

Compound Name:
1-Ethenylcyclopropane-1-

sulfonamide

Cat. No.: B2621523 Get Quote

Technical Overview of 1-Ethenylcyclopropane-1-
sulfonamide
For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethenylcyclopropane-1-sulfonamide is a versatile small molecule scaffold of interest in

chemical research and drug discovery.[1] Its unique structure, featuring a strained

cyclopropane ring, a sulfonamide group, and an ethenyl substituent, provides a foundation for

the synthesis of more complex molecules.[2] This document summarizes the core

physicochemical properties of this compound based on available data.

Core Physicochemical Data
The fundamental molecular and physical properties of 1-Ethenylcyclopropane-1-sulfonamide
are presented below.
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Property Value

Molecular Formula C₅H₉NO₂S

Molecular Weight 147.2 g/mol [1][2]

IUPAC Name 1-ethenylcyclopropane-1-sulfonamide[2][3]

CAS Number 2089277-07-4[1]

Appearance Powder[2][3]

Purity Min. 95%[1]

Structural and Synthetic Context
1-Ethenylcyclopropane-1-sulfonamide's structure is notable for several key features that

influence its reactivity and potential applications. The presence of a cyclopropane ring

introduces significant angle strain, making it a reactive intermediate.[2] The sulfonamide group

offers hydrogen-bonding capabilities, which can be crucial for molecular interactions in a

biological context, while the ethenyl group allows for participation in reactions like

polymerization and cycloaddition.[2]

This compound is utilized as a building block in the synthesis of more complex molecules and

pharmaceutical intermediates.[2] Its utility is highlighted in its role as a precursor for

constructing intricate pharmacophores, where the sulfonamide moiety can enhance binding

affinity to biological targets.[2]

Signaling Pathways and Experimental Protocols
Currently, there is a lack of publicly available, in-depth research detailing specific signaling

pathways modulated by 1-Ethenylcyclopropane-1-sulfonamide or standardized experimental

protocols for its biological application. The available information primarily characterizes it as a

chemical entity for laboratory use in further synthesis.[1] As such, detailed diagrams of

biological pathways or experimental workflows involving this specific compound cannot be

provided at this time. Further research would be required to elucidate its mechanisms of action

and biological effects.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://cymitquimica.com/products/3D-PID27707/2089277-07-4/1-ethenylcyclopropane-1-sulfonamide/
https://www.vulcanchem.com/product/vc5606107
https://www.vulcanchem.com/product/vc5606107
https://www.americanelements.com/2089277-07-4-1-ethenylcyclopropane-1-sulfonamide
https://cymitquimica.com/products/3D-PID27707/2089277-07-4/1-ethenylcyclopropane-1-sulfonamide/
https://www.vulcanchem.com/product/vc5606107
https://www.americanelements.com/2089277-07-4-1-ethenylcyclopropane-1-sulfonamide
https://cymitquimica.com/products/3D-PID27707/2089277-07-4/1-ethenylcyclopropane-1-sulfonamide/
https://www.benchchem.com/product/b2621523?utm_src=pdf-body
https://www.vulcanchem.com/product/vc5606107
https://www.vulcanchem.com/product/vc5606107
https://www.vulcanchem.com/product/vc5606107
https://www.vulcanchem.com/product/vc5606107
https://www.benchchem.com/product/b2621523?utm_src=pdf-body
https://cymitquimica.com/products/3D-PID27707/2089277-07-4/1-ethenylcyclopropane-1-sulfonamide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2621523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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